Distinct Chemical Series Divergence from Base-Exchange and Allosteric Inhibitors
Sarm1-IN-3 belongs to a patent-protected chemical series (Example 30, US20240368168A1) that is structurally distinct from the published base-exchange inhibitors (compounds 7 and 35) [1] and the tryptoline acrylamide allosteric series [2]. While direct potency data for Sarm1-IN-3 is not publicly disclosed, its proprietary origin and dedicated CIPN claim differentiate it from academic tool compounds. The base-exchange inhibitor compound 7 demonstrated in vivo efficacy at 50 mg/kg p.o. in a nerve injury model (plasma NfL reduction) [1], and the allosteric inhibitor series showed stereoselective neurite protection in DRG neurons (vincristine and vacor models) [2], yet neither series has been specifically profiled in CIPN models, which is the intended application of Sarm1-IN-3 .
| Evidence Dimension | Chemical series and patent provenance |
|---|---|
| Target Compound Data | Proprietary series from US20240368168A1; CIPN indication claimed |
| Comparator Or Baseline | Compound 7 (base-exchange inhibitor, J Med Chem 2025); tryptoline acrylamides (PNAS 2022) |
| Quantified Difference | No direct cross-series potency data available; differentiation is based on structural class and indication focus |
| Conditions | N/A - structural class comparison |
Why This Matters
Procurement decisions for CIPN research require a compound with documented utility in that specific model; generic SARM1 inhibitors lack this disease-context validation.
- [1] Giroud M, et al. Discovery of a Potent SARM1 Base-Exchange Inhibitor with In Vivo Efficacy. J Med Chem. 2025;68(6):6558-6575. View Source
- [2] Shan B, et al. Selective inhibitors of SARM1 targeting an allosteric cysteine in the autoregulatory ARM domain. Proc Natl Acad Sci U S A. 2022;119(35):e2208457119. View Source
